Cas no 885457-29-4 (2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde)

• Product Name: 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde
• CAS No: 885457-29-4
• MF: C₁₆H₁₂N₂O₃S
• MW: 312.343082427979
• CID: 5702179
• PubChem ID: 3856537
• Update Time: 2025-10-29

2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0349995
• 2-METHYL-3-[(2-NITROPHENYL)SULFANYL]INDOLIZINE-1-CARBALDEHYDE
• EN300-01014
• AKOS000121681
• 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde
• 885457-29-4
• 2-Methyl-3-((2-nitrophenyl)thio)indolizine-1-carbaldehyde
• 1-Indolizinecarboxaldehyde, 2-methyl-3-[(2-nitrophenyl)thio]-

• Inchi： 1S/C16H12N2O3S/c1-11-12(10-19)13-6-4-5-9-17(13)16(11)22-15-8-3-2-7-14(15)18(20)21/h2-10H,1H3
• InChI Key： VZKXAGUIVCQRAU-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2N(C=CC=C2)C(SC2=CC=CC=C2[N+]([O-])=O)=C1C

Computed Properties

• Exact Mass: 312.05686342g/mol
• Monoisotopic Mass: 312.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)

Additional information on 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde

Introduction to 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde (CAS No. 885457-29-4)

2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde is a sophisticated organic compound characterized by its intricate molecular structure, which comprises a fused indolizine ring system substituted with a methyl group, a nitrophenylsulfanyl moiety, and an aldehyde functional group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 885457-29-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in medicinal research and drug development. The unique combination of heterocyclic and aromatic components in its structure imparts distinct chemical properties that make it a valuable scaffold for exploring novel therapeutic agents.

The molecular framework of 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde is of particular interest because it integrates multiple pharmacophoric elements that are known to interact with biological targets. The indolizine core is a privileged scaffold in drug discovery, frequently found in bioactive molecules that exhibit diverse biological activities. The presence of the methyl group at the 2-position and the aldehyde group at the 1-position further enhances its structural diversity, enabling modifications that can fine-tune its pharmacological profile. Additionally, the nitrophenylsulfanyl substituent introduces both electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Furthermore, its structural features align well with known pharmacophores in kinase inhibitors, which are critical in cancer therapy. These findings are supported by experimental data from high-throughput screening assays, which have identified derivatives of this compound as potent inhibitors of specific kinases.

The synthesis of 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde presents a challenge due to the complexity of its structure. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multi-step reactions involving cyclization, functional group transformations, and protective group strategies. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions to construct the indolizine core and introduce the nitrophenylsulfanyl substituent. These advances not only facilitate access to this compound but also provide insights into general strategies for synthesizing other structurally related molecules.

The chemical reactivity of 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde is another area of active investigation. The aldehyde group at the 1-position serves as a versatile handle for further derivatization, allowing chemists to explore various functionalization strategies such as condensation reactions with amino compounds or reduction to form alcohols. Additionally, the nitro group can be reduced to an amine, enabling the introduction of different pharmacophoric elements. These modifications are crucial for optimizing the biological activity of derivatives and tailoring their pharmacokinetic properties for therapeutic applications.

In vitro studies have begun to elucidate the potential biological effects of 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde. Initial experiments have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary toxicity assays indicate that it is relatively well-tolerated at tested concentrations, although further studies are needed to fully assess its safety profile. These preliminary findings are encouraging and warrant more extensive research into its therapeutic potential.

The integration of machine learning techniques has accelerated the discovery process for compounds like 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde by predicting their biological activities based on structural features alone. These computational tools have been trained on large datasets of bioactive molecules and can rapidly screen thousands of compounds for potential hits. By leveraging these technologies, researchers can prioritize synthetic routes that are most likely to yield compounds with desired properties, thereby reducing the time and resources required for drug development.

The future prospects for 2-Methyl-3-(2-nitro-phenylsulfanyl)-indolizine-1-carbaldehyde are promising, with ongoing research aimed at expanding its applications in pharmaceutical chemistry. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.